Cas no 960370-95-0 (1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-cyclopropyl-)

• Product Name: 1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-cyclopropyl-
• CAS No: 960370-95-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 2125850
• Update Time: 2023-08-03

1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 8-cyclopropyl-1,4-Dioxaspiro[4.5]decane-8-carbonitrile
• 1,4-Dioxaspiro[4.5]decane-8-carbonitrile, 8-cyclopropyl-
• 8-cyclopropyl-1,4-dioxa-spiro[4.5]decane-8-carbonitrile

• Inchi： 1S/C12H17NO2/c13-9-11(10-1-2-10)3-5-12(6-4-11)14-7-8-15-12/h10H,1-8H2
• InChI Key： RAVLYZBFUPCQDA-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C#N)(CC2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),